10.1039/C0JM00767F | Charge transfer and antiferromagnetic order in the A-site-ordered perovskite LaCu3Fe4O12

Charge transfer and antiferromagnetic order in the A-site-ordered perovskite LaCu3Fe4O12

Journal of Materials Chemistry Pub Date: 2010-07-30 DOI: 10.1039/C0JM00767F

Abstract

High resolution neutron powder diffraction has been used to study the charge states and spin order in the A-site-ordered perovskite LaCu₃Fe₄O₁₂. This undergoes a first-order phase transition between cubic Im-3 structures with charge distributions LaCu³⁺₃Fe³⁺₄O₁₂ and LaCu²⁺₃Fe^3.75+₄O₁₂ at T_CT ≈ 400 K. Bond valence sums confirm that these charge states are adopted in the two phases, and there are no substantial valence fluctuations near the charge transfer transition. G-type antiferromagnetic order of B-site Fe³⁺ spins is observed in the low temperature phase LaCu³⁺₃Fe³⁺₄O₁₂ and the ordered moment at 50 K is 4.0 μ_B. Magnetic moment is absent at the A′-site Cu³⁺ cation. The thermal evolution of the ordered moment enables an intrinsic T_N′ ≈ 600 K to be estimated, although the actual upper limit for the spin order is T_CT. No long range magnetic ordering was found in the high temperature phase, LaCu²⁺₃Fe^3.75+₄O₁₂, showing that any ordering transition for this regime has T_M < T_CT.

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Journal Name：Journal of Materials Chemistry

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